Cas no 472-65-1 (1-Cyclohexene-1-ethanol, 2,6,6-trimethyl-)
472-65-1 structure
Product Name:1-Cyclohexene-1-ethanol, 2,6,6-trimethyl-
1-Cyclohexene-1-ethanol, 2,6,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclohexene-1-ethanol, 2,6,6-trimethyl-
- 2-(2,6,6-trimethylcyclohexen-1-yl)ethanol
- JGJFZOVBBGQGOM-UHFFFAOYSA-N
- DTXSID00343848
- SCHEMBL4304302
- 472-65-1
- 2-(2,6,6-Trimethyl-1-cyclohexen-1-yl)ethanol #
- 2,6,6-trimethyl,1-cyclohexene-1-ethanol
-
- Inchi: 1S/C11H20O/c1-9-5-4-7-11(2,3)10(9)6-8-12/h12H,4-8H2,1-3H3
- InChI Key: JGJFZOVBBGQGOM-UHFFFAOYSA-N
- SMILES: OCCC1=C(C)CCCC1(C)C
Computed Properties
- Exact Mass: 168.1515
- Monoisotopic Mass: 168.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1-Cyclohexene-1-ethanol, 2,6,6-trimethyl- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
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4. Estimation of hydrogen sulfide from crude petroleum: a unique invention using a simple chemosensor†Shampa Kundu,Prithidipa Sahoo New J. Chem., 2019,43, 12369-12374
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Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
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